Cas no 2228923-76-8 (3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2228923-76-8
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 5870644
• PubChem ID: 165655252
• Update Time: 2025-09-23

3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol
• 2228923-76-8
• EN300-1977710

• Inchi： 1S/C10H13ClFNO/c1-10(2,6-14)4-7-3-8(11)5-13-9(7)12/h3,5,14H,4,6H2,1-2H3
• InChI Key： JXYZUUFOTUCJPY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CC(C)(C)CO)F

Computed Properties

• Exact Mass: 217.0669699g/mol
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228923-76-8)

3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228923-76-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups, is often explored for its potential applications in drug discovery and material science. The presence of both chloro and fluoro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in the development of novel therapeutics. Researchers are particularly interested in how 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol can be utilized to create more efficient and targeted drug molecules. Its structural features allow for precise modifications, which are critical in addressing challenges such as drug resistance and bioavailability. This aligns with the growing trend of precision medicine and personalized therapeutics, topics that dominate current scientific discussions.

From an agrochemical perspective, 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol is being investigated for its potential as a building block in the synthesis of next-generation pesticides. The compound's ability to interact with specific biological targets makes it a candidate for developing environmentally friendly pest control solutions. This is particularly relevant as the agricultural sector shifts toward sustainable practices and green chemistry, responding to global concerns about environmental impact and food security.

The synthesis of 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, fluorination, and subsequent functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis are frequently employed to improve yield and efficiency. These methodologies are part of the broader movement toward process optimization and cost-effective manufacturing, which are highly searched topics in the chemical industry.

Analytical characterization of 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These tools ensure the compound's purity and structural integrity, which are paramount for its intended applications. The emphasis on quality control and regulatory compliance reflects the industry's focus on safety and efficacy, especially in pharmaceutical contexts.

Looking ahead, the versatility of 3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylpropan-1-ol positions it as a compound of interest for future innovations. Whether in the realm of drug development or agrochemical advancements, its potential is vast. As research continues, this compound may play a pivotal role in addressing some of the most pressing challenges in science and technology today.